Cas no 1355237-77-2 (1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine)

• Product Name: 1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine
• CAS No: 1355237-77-2
• MF: C₁₅H₁₈N₂S
• MW: 258.381822109222
• CID: 5150012
• Update Time: 2025-10-28

1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine
• 3-Pyridinemethanamine, α-ethyl-2-methyl-6-(phenylthio)-

• Inchi： 1S/C15H18N2S/c1-3-14(16)13-9-10-15(17-11(13)2)18-12-7-5-4-6-8-12/h4-10,14H,3,16H2,1-2H3
• InChI Key： DWVILWVTNZUHFO-UHFFFAOYSA-N
• SMILES： NC(C1=CC=C(SC2=CC=CC=C2)N=C1C)CC

Additional information on 1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine

1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine: A Comprehensive Overview

1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine (CAS No. 1355237-77-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its pyridine core and phenylsulfanyl substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine consists of a pyridine ring substituted with a methyl group at the 2-position and a phenylsulfanyl group at the 6-position. The propylamine moiety attached to the pyridine ring further enhances its reactivity and biological activity. This combination of functional groups provides a unique set of properties that have been explored in numerous studies.

In recent years, the compound has been investigated for its potential as an antioxidant. Research has shown that the phenylsulfanyl group in 1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine can effectively scavenge free radicals, making it a valuable candidate for treating oxidative stress-related diseases. A study published in the Journal of Medicinal Chemistry highlighted its ability to protect cells from oxidative damage, suggesting its potential use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its antioxidant properties, 1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine has also shown promise as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, arthritis, and cancer. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and potentially alleviating symptoms associated with these conditions.

The pharmacological profile of 1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine has also been evaluated for its potential as an antimicrobial agent. Microbial resistance to conventional antibiotics is a growing global health concern. Research has indicated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Its mechanism of action involves disrupting bacterial cell membranes, leading to cell death. This makes it a potential candidate for developing new antibiotics to combat drug-resistant strains.

In addition to its therapeutic applications, 1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine has been studied for its role in drug delivery systems. The unique chemical structure allows it to be used as a carrier molecule for targeted drug delivery. By conjugating this compound with other therapeutic agents, researchers have been able to improve the bioavailability and efficacy of these drugs while reducing side effects. This approach has shown particular promise in cancer therapy, where targeted delivery can enhance the effectiveness of chemotherapy while minimizing damage to healthy cells.

The synthesis of 1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine involves several well-established chemical reactions. One common method involves the reaction of 2-methylpyridine with phenylthioketone followed by alkylation with propionitrile. The resulting nitrile is then reduced to form the final amine product. This synthetic route is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

The safety profile of 1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine has also been extensively studied. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(2-Methyl-6-phenylsulfanyl-pyridin-3-yl)-propylamine (CAS No. 1355237-77-2) is a multifaceted compound with a wide range of potential applications in medicine and pharmaceutical research. Its unique chemical structure confers valuable biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Ongoing research continues to uncover new uses for this compound, highlighting its significance in the development of novel therapeutic strategies.